2-(6-Chloro-pyridin-3-yl)-N-pyridin-2-yl-acetamide

• Molecular Formula: C12H10ClN3O
• Molecular Weight: 247.68 g/mol
• IUPAC Name: 2-(6-chloropyridin-3-yl)-N-pyridin-2-ylacetamide
• InChI: InChI=1S/C12H10ClN3O/c13-10-5-4-9(8-15-10)7-12(17)16-11-3-1-2-6-14-11/h1-6,8H,7H2,(H,14,16,17)
• InChI Key: OEFOIXIJSWWQIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CC2=CN=C(C=C2)Cl

Description

2-(6-Chloro-pyridin-3-yl)-N-pyridin-2-yl-acetamide is a useful research compound. Its molecular formula is C12H10ClN3O and its molecular weight is 247.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under inert atmosphere, 6.2 g (38.5 mmol) of N,N-carbodiimidazole is added to a suspension of 6 g (35 mmol) of 2-chloropyridylacetic acid in anhydrous THF (90 ml) at room temperature. The reaction mixture is stirred at this temperature for 2 hours, then 5.4 g (57.7 mmol) of 2-aminopyridine is added and the mixture is heated for 2 hours under reflux. 200 ml of dichloromethane is added to the reaction mixture, cooled beforehand to room temperature, the organic phase thus obtained is washed with a saturated solution of ammonium chloride, then with an aqueous solution of soda (1N), dried over Na2SO4, filtered and concentrated under reduced pressure. The residue is purified by silica gel flash chromatography (eluent: A/B=dichloromethane/ethyl acetate 0% to 70% of B). 5.6 g of compound is obtained in the form of a white powder. Yield 65%. Melting point: 130° C. MH+: 248 (Tr: 5.6 min, condition 1).

Synthesis routes and methods II

Procedure details

Under an inert atmosphere, 6.23 g (38.5 mmol) of N,N-carbonyldiimidazole are added to a suspension of 6 g (35 mmol) of 2-chloropyridylacetic acid in anhydrous THF (90 ml) at room temperature. The reaction mixture is stirred at this temperature for 2 hours, 5.43 g (57.7 mmol) of 2-aminopyridine are then added and the mixture is refluxed for 2 hours. 200 ml of dichloromethane are added to the reaction mixture, cooled to room temperature, and the organic phase thus obtained is washed with saturated ammonium chloride solution and then with aqueous sodium hydroxide solution (1N), dried over Na2SO4, filtered and concentrated under reduced pressure. The residue is purified by flash chromatography on silica gel (eluent: dichloromethane/ethyl acetate, from 0% to 70% ethyl acetate). 5.6 g of compound are obtained in the form of a white powder. Yield 65%. Melting point: 130° C. MH+: 248.1 (tr: 5.45 min., condition 1).